![molecular formula C8H14N2O3 B1596865 3-(4-Methylpiperazin-1-yl)-3-oxopropanoic acid CAS No. 318280-11-4](/img/structure/B1596865.png)
3-(4-Methylpiperazin-1-yl)-3-oxopropanoic acid
Overview
Description
3-(4-Methylpiperazin-1-yl)-3-oxopropanoic acid, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MPP is a derivative of proline and is commonly used in the synthesis of various drugs and pharmaceuticals. In
Scientific Research Applications
Anticancer Activity
4-Methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride (TM208), which includes a moiety structurally related to 3-(4-Methylpiperazin-1-yl)-3-oxopropanoic acid, has been extensively studied for its anticancer activity. Through metabolism studies in rat bile using high-performance liquid chromatography/tandem mass spectrometry, several metabolites of TM208 were identified, indicating its extensive metabolism and potential for anticancer applications. This research provides insight into the compound's metabolism, crucial for understanding its pharmacokinetic profile and therapeutic potential (Jiang et al., 2007).
PPARgamma Agonist Optimization
The structure-activity relationship around the phenyl alkyl ether moiety of certain PPARgamma agonists, including modifications with a 4-methylpiperazine group, has been explored to enhance potency and selectivity. These modifications aimed at improving aqueous solubility and PPARgamma agonist activity, contributing to the development of more effective therapeutic agents for diseases modulated by PPARgamma (Collins et al., 1998).
Anti-tubercular and Antibacterial Agents
A study on 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(4-substitutedpiperazin-1-yl)quinoline-3-carboxylic acid derivatives highlighted their potential as anti-tubercular and antibacterial agents. These compounds exhibited significant activity against Mycobacterium tuberculosis and various bacterial strains, demonstrating the chemical framework's utility in developing new antimicrobial drugs (Suresh et al., 2014).
Nootropic Activity
Research into 1,4-disubstituted 2-oxopyrrolidines and related compounds, including those with (4-methylpiperazin-1-yl)carbonyl groups, has explored their potential nootropic (cognitive-enhancing) activities. These studies are part of ongoing efforts to discover and characterize new compounds that can improve cognitive function, an area of significant interest for conditions such as Alzheimer's disease (Valenta et al., 1994).
Synthesis of Complex Molecules
The synthesis of complex molecules often involves the use of intermediates like this compound. For example, the development of efficient syntheses for heterocyclic compounds, which are crucial in pharmaceuticals, agrochemicals, and materials science. Studies in this domain focus on optimizing reaction conditions, improving yields, and exploring the synthetic utility of various intermediates (Chu & Claiborne, 1987).
Mechanism of Action
Target of Action
Similar compounds with a 4-methylpiperazin-1-yl carbonyl group have been shown to interact withCandidapepsin-2 in yeast and Cathepsin L2 in humans . These enzymes play crucial roles in protein degradation and regulation of cellular processes.
Mode of Action
Based on its structural similarity to other piperazine carboxylic acids , it may interact with its targets through hydrogen bonding and hydrophobic interactions, leading to changes in the conformation and activity of the target proteins.
Properties
IUPAC Name |
3-(4-methylpiperazin-1-yl)-3-oxopropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O3/c1-9-2-4-10(5-3-9)7(11)6-8(12)13/h2-6H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGKIJORVCGGTTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50366002 | |
Record name | 3-(4-methylpiperazin-1-yl)-3-oxopropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50366002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
318280-11-4 | |
Record name | 3-(4-methylpiperazin-1-yl)-3-oxopropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50366002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 318280-11-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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